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Compound of Interest

Compound Name: 4-Methoxypentan-2-one

Cat. No.: B081126

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Methoxypentan-2-one as a solvent,
including its physicochemical properties, safety and handling guidelines, and general protocols
for its use in various laboratory applications. While 4-Methoxypentan-2-one is primarily utilized
as a solvent for resin coatings, its properties suggest potential for broader applications in
organic synthesis, purification, and formulation.[1][2]

Physicochemical Properties

4-Methoxypentan-2-one, also known as Pentoxone, is a clear, colorless liquid.[1][2][3] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Methoxypentan-2-one
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Property Value Reference
Chemical Formula C7H1402 [1]
Molecular Weight 130.18 g/mol [1]
CAS Number 107-70-0 [1]
Appearance Clear, colorless liquid [11121[3]
Boiling Point 147-163 °C (297-325 °F) at ]

760 mmHg
Melting Point -30 °C [1]
Flash Point 61 °C (141.8 °F) [1]
Density 0.89 g/cm? (Relative to water = 0]

1)
Vapor Density 4.49 (Air=1) [1]
Vapor Pressure 3.16 mmHg at 25 °C [1]
Water Solubility Sparingly soluble [1112][3]
LogP 0.36 [1]
Autoignition Temperature 400 °C [1]

Synonyms: 4-Methoxy-4-methyl-2-pentanone, Pentoxone, 2-Pentanone, 4-methoxy-4-methyl-,
ME 6 K.[1]

Safety and Handling

4-Methoxypentan-2-one is a flammable liquid and should be handled with appropriate safety
precautions.[1][3] Vapors may form explosive mixtures with air.[1] It is an irritant to the skin,
eyes, and respiratory tract.[2]

General Handling Precautions:

o Work in a well-ventilated area, preferably in a chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves, and a lab coat.

» Keep away from heat, sparks, open flames, and other ignition sources.

e Ground and bond containers when transferring material to prevent static discharge.
» Avoid inhalation of vapors and contact with skin and eyes.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from oxidizing agents.

In case of a spill, eliminate all ignition sources. Absorb the spill with a non-combustible material
such as sand or earth and place it in a suitable container for disposal.

Applications and Experimental Protocols

While specific, detailed experimental protocols for the use of 4-Methoxypentan-2-one in
diverse research applications are not widely published, its solvent properties make it a
candidate for various laboratory procedures. The following sections provide general protocols
and considerations for its use.

Due to its ketone and ether functionalities, 4-Methoxypentan-2-one can serve as a polar
aprotic solvent for a range of organic reactions. Its relatively high boiling point makes it suitable
for reactions requiring elevated temperatures.

General Protocol for a Substitution Reaction:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add the starting materials and 4-Methoxypentan-2-one as the solvent. The
volume of the solvent should be sufficient to dissolve the reactants and facilitate stirring.

» Reagent Addition: Slowly add the reagent to the reaction mixture at the desired temperature
(e.g., room temperature or elevated temperature).
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e Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the
reaction if necessary (e.g., by adding water or a saturated agueous solution).

o Extraction: If applicable, extract the product into a suitable organic solvent (e.g., ethyl
acetate, dichloromethane). Wash the organic layer with water and brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
NazS0a4 or MgSO0a), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by a suitable method, such as column chromatography
or recrystallization.

Logical Workflow for a General Organic Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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